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Compound of Interest

Compound Name: FAD-Na2;FAD sodium salt

Cat. No.: B15286175 Get Quote

Flavin Adenine Dinucleotide Disodium Salt (FAD-Na2) is a redox cofactor involved in key

metabolic reactions. While it is not classified as a hazardous substance under OSHA 29 CFR

1910.1200, proper disposal is crucial to ensure laboratory safety and environmental protection.

[1] All waste disposal must comply with local, state, and federal regulations.[1][2]

Pre-Disposal Safety and Handling
Before disposal, always wear appropriate personal protective equipment (PPE), including

gloves and safety glasses.[1] In case of a spill, clean it up immediately. For minor spills, use dry

clean-up procedures to avoid generating dust.[1] The spilled material should be collected in a

clean, dry, and sealable labeled container.[1]

Step-by-Step Disposal Procedures
The appropriate disposal method for FAD-Na2 depends on its physical state (solid or liquid)

and the regulations of your institution's Environmental Health and Safety (EHS) department.

For Solid FAD-Na2 Waste:

Containerization: Place the solid FAD-Na2 waste in a well-labeled, sealed container.

Consult EHS: Contact your institution's EHS department to confirm if the solid waste can be

disposed of in the regular trash. Some institutions may require it to be placed directly into an

outside dumpster to avoid handling by custodial staff.[3]
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Disposal: Following EHS guidance, dispose of the sealed container in the designated waste

stream.

For Liquid FAD-Na2 Solutions:

Neutralization: Check the pH of the solution. For sink disposal, the pH should generally be

between 6.0 and 9.5.[4] If necessary, neutralize the solution.

EHS Approval: Obtain approval from your institution's EHS department before disposing of

any liquid chemical waste down the drain.[3]

Sink Disposal: If approved, pour the liquid waste down the laboratory sink with copious

amounts of water. This is generally acceptable for non-hazardous, water-miscible solutions.

[4]

Alternative Disposal: If sink disposal is not permitted, collect the liquid waste in a properly

labeled, sealed container and manage it as chemical waste through your institution's

hazardous waste program.

Disposal of Empty Containers:

Triple Rinsing: Empty containers that held FAD-Na2 should be triple-rinsed with a suitable

solvent (e.g., water). The first rinseate should be collected and disposed of as chemical

waste.

Defacing Labels: After rinsing, deface or remove the original labels to prevent misuse.[3]

Disposal: The clean, empty container can typically be disposed of in the regular trash or

recycling, in accordance with institutional policies.
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Characteristic Summary Citation

Hazard Classification

Not considered a hazardous

substance according to OSHA

29 CFR 1910.1200.

[1]

Physical State Typically a solid powder. [5][6]

Solubility Soluble in water. [7]

Disposal Regulations

Must be handled in

accordance with local, state,

and federal regulations.

[1][2]

FAD-Na2 Disposal Workflow
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Caption: Decision workflow for the proper disposal of FAD-Na2 waste.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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